Cas no 14350-50-6 (Propyltriphenylphosphoniumiodide)

• Product Name: Propyltriphenylphosphoniumiodide
• CAS No: 14350-50-6
• MF: C₂₁H₂₂IP
• MW: 432.27761888504
• CID: 49752
• PubChem ID: 10982905
• Update Time: 2025-06-08

Propyltriphenylphosphoniumiodide Chemical and Physical Properties

Names and Identifiers

• Triphenyl(propyl)phosphonium iodide
• Propyltriphenylphosphonium iodide
• triphenyl(propyl)phosphanium,iodide
• n-propyl triphenyl phosphonium iodide
• Phosphonium,triphenylpropyl-, iodide (8CI,9CI)
• Triphenylpropylphosphonium iodide (7CI)
• (n-Propyl)triphenylphosphonium iodide
• NSC 122261
• Propyltriphenylphosphoniumiodide
• Propyltriphenylphosphonium iodide, 99 %
• 14350-50-6
• CHEMBL4163764
• SCHEMBL297568
• MFCD00050238
• n-propyl-triphenyl phosphonium iodide
• A808078
• AKOS015915195
• triphenyl(propyl)phosphanium;iodide
• triphenyl(propyl)phosphanium iodide
• NSC-122261
• triphenyl(propyl)phosphoniumiodide
• MPNQDJZRGAOBPW-UHFFFAOYSA-M
• DTXSID40450681
• FT-0658512

• MDL： MFCD00050238
• Inchi： 1S/C21H22P.HI/c1-2-18-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-17H,2,18H2,1H3;1H/q+1;/p-1
• InChI Key： MPNQDJZRGAOBPW-UHFFFAOYSA-M
• SMILES： [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 432.05000
• Monoisotopic Mass: 432.05038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 1.39450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Propyltriphenylphosphoniumiodide

Propyltriphenylphosphonium Iodide (CAS No. 14350-50-6): A Versatile Reagent in Organic Synthesis and Medicinal Chemistry

Propyltriphenylphosphonium iodide (CAS No. 14350-50-6) is a well-known organophosphorus compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also referred to as triphenylphosphonium propyl iodide, is a versatile reagent with a wide range of applications, from catalysis to the synthesis of complex organic molecules.

The molecular structure of propyltriphenylphosphonium iodide consists of a central phosphorus atom bonded to three phenyl groups and a propyl group, with an iodine counterion. This unique structure imparts the compound with remarkable properties, making it an essential tool in various chemical reactions. The phosphonium ion is known for its ability to form stable salts and its potential to participate in redox reactions, which are crucial in many synthetic processes.

In recent years, propyltriphenylphosphonium iodide has been extensively studied for its role in the development of new synthetic methodologies. One notable application is its use as a catalyst in the formation of carbon-carbon bonds, particularly in the context of asymmetric synthesis. Researchers have demonstrated that this compound can effectively promote the stereoselective addition of nucleophiles to aldehydes and ketones, leading to the formation of chiral products with high enantioselectivity.

Beyond its catalytic properties, propyltriphenylphosphonium iodide has also found applications in the synthesis of biologically active compounds. For instance, it has been used as a key intermediate in the preparation of phospholipids and other phosphorus-containing biomolecules. These compounds play crucial roles in cellular processes and are often targeted in drug discovery efforts. The ability to synthesize these molecules efficiently and selectively using propyltriphenylphosphonium iodide has opened new avenues for the development of novel therapeutic agents.

In the realm of medicinal chemistry, propyltriphenylphosphonium iodide has been explored for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The phosphonium ion can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions, enhancing drug delivery and reducing side effects. This approach has shown promise in improving the pharmacokinetic properties of various drugs, including anticancer agents and antiviral compounds.

The stability and solubility of propyltriphenylphosphonium iodide make it an attractive candidate for use in both laboratory-scale experiments and industrial processes. Its compatibility with a wide range of solvents and reaction conditions allows chemists to tailor its use to specific synthetic challenges. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing and using this compound, further expanding its utility.

In conclusion, propyltriphenylphosphonium iodide (CAS No. 14350-50-6) is a highly valuable reagent with a diverse array of applications in organic synthesis and medicinal chemistry. Its unique properties and versatility make it an indispensable tool for researchers and chemists working on the development of new materials and therapeutic agents. As research continues to uncover new uses for this compound, it is likely that its importance will only continue to grow in the coming years.